2-Amino-2-[4-(dimethylamino)-2-methylphenyl]acetic acid

• IUPAC Name: 2-amino-2-[4-(dimethylamino)-2-methylphenyl]acetic acid
• InChI: InChI=1S/C11H16N2O2/c1-7-6-8(13(2)3)4-5-9(7)10(12)11(14)15/h4-6,10H,12H2,1-3H3,(H,14,15)
• InChI Key: DWWZZVOXIHISMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N(C)C)C(C(=O)O)N
• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves reactions with amines or amino acids. For example, one method involves reacting 4-chlorobenzaldehyde with dimethylamine in the presence of sodium hydroxide to yield a dimethylamino-methanol derivative. This derivative is then reacted with ethyl chloroacetate to yield a dimethylamino-acetoacetate derivative, which is then hydrolyzed with hydrochloric acid to yield the final product.

Molecular Structure Analysis

The molecular structure of “2-Amino-2-[4-(dimethylamino)-2-methylphenyl]acetic acid” would likely contain a central carbon atom bonded to an amino group, a dimethylamino group, and a phenyl group.

Chemical Reactions Analysis

The chemical reactions of “2-Amino-2-[4-(dimethylamino)-2-methylphenyl]acetic acid” would likely be influenced by the presence of the amino and dimethylamino groups. These groups can participate in a variety of reactions, including nucleophilic substitutions and eliminations.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Amino-2-[4-(dimethylamino)-2-methylphenyl]acetic acid” would likely be influenced by the presence of the amino and dimethylamino groups. These groups can affect properties such as solubility, acidity/basicity, and reactivity.

Future Directions

The future directions for research on “2-Amino-2-[4-(dimethylamino)-2-methylphenyl]acetic acid” could include further studies on its synthesis, reactions, and potential applications. For example, compounds with similar structures have been studied for their potential biological activities.